N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: N-cycloheptyl-2-[1-[(4-methoxy-3-methylphenyl)methyl]-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C22H33N3O3/c1-16-13-17(9-10-20(16)28-2)15-25-12-11-23-22(27)19(25)14-21(26)24-18-7-5-3-4-6-8-18/h9-10,13,18-19H,3-8,11-12,14-15H2,1-2H3,(H,23,27)(H,24,26)
• InChI Key: OJTCALGJHQDKHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CN2CCNC(=O)C2CC(=O)NC3CCCCCC3)OC
• Molecular Formula: C22H33N3O3
• Molecular Weight: 387.5 g/mol

Description

N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide, also known as CMPI, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in the regulation of gene expression. In inflammation research, N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in the production of inflammatory cytokines. In neurological disorder research, N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to protect neurons from oxidative stress and reduce the production of inflammatory cytokines.
Biochemical and Physiological Effects:
N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, reduction of inflammatory cytokine production, and neuroprotective effects. In cancer research, N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis through the activation of caspases. In inflammation research, N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-6. In neurological disorder research, N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to protect neurons from oxidative stress and reduce the production of inflammatory cytokines, suggesting that it may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide in lab experiments is its potential for the development of new drugs for the treatment of various diseases. Another advantage is its ability to inhibit various enzymes and signaling pathways, making it a useful tool for studying the mechanisms of disease. However, one limitation of using N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the research of N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide, including the development of new drugs for the treatment of cancer, inflammation, and neurological disorders. Additionally, future research may focus on the identification of the specific enzymes and signaling pathways targeted by N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide, as well as the development of more potent and selective analogs. Furthermore, future research may explore the potential use of N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide can be synthesized through a multi-step process starting with the reaction of 4-methoxy-3-methylbenzaldehyde with cycloheptanone to form the corresponding enamine. The enamine is then reacted with ethyl chloroacetate to yield the corresponding ester, which is then hydrolyzed to form the carboxylic acid. The acid is then coupled with 1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazine to form the final product, N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide.

Scientific Research Applications

N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to have potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In cancer research, N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of anticancer drugs. In inflammation research, N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to reduce the production of inflammatory cytokines, suggesting that it may have anti-inflammatory effects. In neurological disorder research, N-cycloheptyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.